![molecular formula C16H22N2O4S B2456092 ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate CAS No. 1198070-22-2](/img/structure/B2456092.png)
ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate, also known as EPPC, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.
Mechanism of Action
Target of Action
The primary targets of ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate are Nitric oxide synthase, inducible and Nitric oxide synthase, endothelial . These enzymes play a crucial role in the production of nitric oxide, a key signaling molecule involved in numerous physiological and pathological processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate is its potent antitumor activity, which makes it a promising candidate for the development of new anticancer drugs. However, one of the limitations of this compound is its relatively complex synthesis method, which may make it difficult to produce in large quantities.
Future Directions
There are several future directions for research on ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate. One potential direction is the development of new derivatives of this compound with improved pharmacological properties. Another direction is the investigation of the potential of this compound as a therapeutic agent for other diseases, such as inflammatory disorders and pain. Finally, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other drugs.
Synthesis Methods
Ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate can be synthesized through a multistep process involving the reaction of piperidine with ethyl 4-bromo-1-carboxylate, followed by the reaction of the resulting compound with sodium hydride and (E)-2-phenylethenylsulfonyl chloride. The final product is obtained through the reaction of the intermediate compound with sodium ethoxide and ethyl iodide.
Scientific Research Applications
Ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and organic synthesis. It has been found to exhibit antitumor, anti-inflammatory, and analgesic activities.
properties
IUPAC Name |
ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O4S/c1-2-22-16(19)18-11-8-15(9-12-18)17-23(20,21)13-10-14-6-4-3-5-7-14/h3-7,10,13,15,17H,2,8-9,11-12H2,1H3/b13-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMKGHKSWFFELQQ-JLHYYAGUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NS(=O)(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)N1CCC(CC1)NS(=O)(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.